Cas no 148915-76-8 (Benzoic acid,2-amino-5-hydroxy-, 8-methylnonyl ester)

• Product Name: Benzoic acid,2-amino-5-hydroxy-, 8-methylnonyl ester
• CAS No: 148915-76-8
• Molecular Formula: C₁₇H₂₇NO₃
• Molecular Weight: 293.40118
• CID: 147214
• PubChem ID: 192421

Benzoic acid,2-amino-5-hydroxy-, 8-methylnonyl ester Properties

Names and Identifiers

• Benzoic acid,2-amino-5-hydroxy-, 8-methylnonyl ester
• 8-methylnonyl 2-amino-5-hydroxybenzoate
• BU 4601 A
• BU-4601 A
• Isodecyl 5-hydroxyanthranilate
• DTXSID40164135
• 148915-76-8
• SCHEMBL9498528
• CHEBI:217843
• BU-4601A

• InChIKey： WQDDSULPVSBTBO-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H27NO3/c1-13(2)8-6-4-3-5-7-11-21-17(20)15-12-14(19)9-10-16(15)18/h9-10,12-13,19H,3-8,11,18H2,1-2H3
• SMILES： CC(CCCCCCCOC(C1C=C(O)C=CC=1N)=O)C

Computed Properties

• Exact Mass: 293.19921
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 293.199094
• Heavy Atom Count: 21
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 72.6

Experimental Properties

• PSA: 72.55
• Refractive Index: 1.531
• Boiling Point: 447.2°Cat760mmHg
• Flash Point: 224.2°C
• Density: 1.059

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters